Cas no 339103-41-2 (2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole)

• Product Name: 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole
• CAS No: 339103-41-2
• MF: C₁₆H₉ClF₄N₄OS₂
• MW: 448.845473051071
• CID: 5705369
• PubChem ID: 1487443
• Update Time: 2023-10-15

2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• AKOS005103586
• 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole
• 8M-326S
• 5-{5-[(2-chloro-6-fluorobenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole
• 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-[1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole
• 339103-41-2
• 2-CHLORO-6-FLUOROBENZYL 5-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOL-5-YL]-1,3,4-OXADIAZOL-2-YL SULFIDE
• 5-(5-[(2-CHLORO-6-FLUOROBENZYL)SULFANYL]-1,3,4-OXADIAZOL-2-YL)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOLE
• 1H-Thieno[2,3-c]pyrazole, 5-[5-[[(2-chloro-6-fluorophenyl)methyl]thio]-1,3,4-oxadiazol-2-yl]-1-methyl-3-(trifluoromethyl)-

• Inchi： 1S/C16H9ClF4N4OS2/c1-25-14-7(12(24-25)16(19,20)21)5-11(28-14)13-22-23-15(26-13)27-6-8-9(17)3-2-4-10(8)18/h2-5H,6H2,1H3
• InChI Key： BSZWSVJDXFSTSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NN=C(C2=CC3C(C(F)(F)F)=NN(C)C=3S2)O1)F

Computed Properties

• Exact Mass: 447.9842436g/mol
• Monoisotopic Mass: 447.9842436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 110Ų